Cas no 873548-10-8 (Ethyl 2-(5-Fluoro-2-methoxyphenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(5-Fluoro-2-methoxyphenyl)-2-oxoacetate
• CAS No: 873548-10-8
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 877721
• PubChem ID: 24722268
• Update Time: 2025-04-19

Ethyl 2-(5-Fluoro-2-methoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-FLUORO-2-METHOXYBENZOYLFORMATE
• DTXSID20641292
• EN300-70605
• ethyl 5-fluoro-2-methoxybenzoylformate, AldrichCPR
• AKOS010879357
• ETHYL5-FLUORO-2-METHOXYBENZOYLFORMATE
• MFCD09801422
• ethyl 2-(5-fluoro-2-methoxyphenyl)-2-oxoacetate
• Ethyl (5-fluoro-2-methoxyphenyl)(oxo)acetate
• FS-5723
• E78379
• 873548-10-8
• DB-351604
• Ethyl 2-(5-Fluoro-2-methoxyphenyl)-2-oxoacetate

• MDL： MFCD09801422
• Inchi： 1S/C11H11FO4/c1-3-16-11(14)10(13)8-6-7(12)4-5-9(8)15-2/h4-6H,3H2,1-2H3
• InChI Key： ROBOUAVAPGXKKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(C(=O)OCC)=O)C=1)OC

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.493
• PSA: 52.60000
• LogP: 1.58010

Ethyl 2-(5-Fluoro-2-methoxyphenyl)-2-oxoacetate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：